![molecular formula C15H26N2O2 B6219801 tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate CAS No. 2770359-53-8](/img/no-structure.png)
tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate, also known as TBAP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. It belongs to the class of bicyclic compounds and has a unique chemical structure that makes it an interesting target for synthesis and study.
Mechanism of Action
The mechanism of action of tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate is not fully understood, but it is believed to act on multiple cellular pathways. In neuroscience, this compound has been shown to activate the Nrf2 pathway, which is involved in cellular stress response and antioxidant defense. In cancer research, this compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In neuroscience, this compound has been shown to protect against oxidative stress and inflammation, and may have potential as a treatment for neurodegenerative diseases. In cancer research, this compound has been shown to inhibit cell growth and induce cell death, and may have potential as a treatment for various types of cancer.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate has several advantages for use in lab experiments, including its unique chemical structure and potential therapeutic applications. However, this compound also has limitations, including its limited solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate research, including further studies on its mechanism of action and potential therapeutic applications. In neuroscience, this compound may have potential as a treatment for a variety of neurodegenerative diseases, and further studies are needed to determine its efficacy and safety. In cancer research, this compound may have potential as a treatment for various types of cancer, and further studies are needed to determine its effectiveness and potential side effects. Additionally, this compound may have potential as a tool for chemical biology and drug discovery, and further studies are needed to explore its potential in these areas.
Synthesis Methods
Tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate can be synthesized using a variety of methods, including the Pictet-Spengler reaction and the Mannich reaction. The Pictet-Spengler reaction involves the condensation of an amino alcohol with an aldehyde or ketone, followed by cyclization to form the bicyclic structure. The Mannich reaction involves the condensation of an amine, formaldehyde, and a ketone or aldehyde, followed by cyclization to form the bicyclic structure.
Scientific Research Applications
Tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate has been studied for its potential as a therapeutic agent in a variety of fields, including neuroscience and cancer research. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have anti-tumor effects and may have potential as a treatment for various types of cancer.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-{3-aminobicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate involves the reaction of tert-butyl 4-bromopiperidine-1-carboxylate with 3-aminobicyclo[1.1.1]pentane in the presence of a palladium catalyst to form the desired product.", "Starting Materials": [ "tert-butyl 4-bromopiperidine-1-carboxylate", "3-aminobicyclo[1.1.1]pentane", "palladium catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl 4-bromopiperidine-1-carboxylate and 3-aminobicyclo[1.1.1]pentane in a suitable solvent such as dichloromethane.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable eluent such as a mixture of hexane and ethyl acetate.", "Step 7: Characterize the purified product using spectroscopic techniques such as NMR and mass spectrometry." ] } | |
| 2770359-53-8 | |
Molecular Formula |
C15H26N2O2 |
Molecular Weight |
266.38 g/mol |
IUPAC Name |
tert-butyl 4-(3-amino-1-bicyclo[1.1.1]pentanyl)piperidine-1-carboxylate |
InChI |
InChI=1S/C15H26N2O2/c1-13(2,3)19-12(18)17-6-4-11(5-7-17)14-8-15(16,9-14)10-14/h11H,4-10,16H2,1-3H3 |
InChI Key |
JUSIWFAGABKCDA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C23CC(C2)(C3)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
